Cas no 1403746-51-9 (1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate)

1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate structure
1403746-51-9 structure
Product Name:1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
CAS No:1403746-51-9
MF:C14H15IN2O4
MW:402.184376001358
CID:3167134
PubChem ID:70896149
Update Time:2025-04-21

1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
    • FTNOAAUBNJVNRH-UHFFFAOYSA-N
    • 1-tert-Butyl5-methyl3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
    • DB-132164
    • CBA42959
    • 1-(tert-butyl) 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
    • SCHEMBL13387015
    • 1403746-51-9
    • Inchi: 1S/C14H15IN2O4/c1-14(2,3)21-13(19)17-7-10(15)9-5-8(12(18)20-4)6-16-11(9)17/h5-7H,1-4H3
    • InChI Key: FTNOAAUBNJVNRH-UHFFFAOYSA-N
    • SMILES: IC1=CN(C(=O)OC(C)(C)C)C2C1=CC(C(=O)OC)=CN=2

Computed Properties

  • Exact Mass: 402.00765Da
  • Monoisotopic Mass: 402.00765Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 70.4Ų

1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029188969-1g
1-tert-Butyl 5-methyl 3-iodo-1H-pyrrolo[2,3-b]pyridine-1,5-dicarboxylate
1403746-51-9 95%
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